![molecular formula C19H19N3O4 B4462362 2-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-N-(4-methoxyphenyl)butanamide](/img/structure/B4462362.png)
2-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-N-(4-methoxyphenyl)butanamide
Description
Synthesis Analysis
Quinazolinone derivatives are synthesized through various methods, often starting from readily available anilines or nitrobenzenes. For instance, novel quinazolin-4(3H)-ones have been synthesized by reacting the amino group of a hydrazino-quinazolinone with different aldehydes and ketones, indicating a versatile approach to introducing various substituents into the quinazolinone scaffold (Alagarsamy et al., 2011).
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives has been extensively studied through spectroscopic methods and X-ray crystallography. These studies reveal the presence of hydrogen bonding and electrostatic interactions that contribute to the compound's stability and reactivity (Wu et al., 2022).
Chemical Reactions and Properties
Quinazolinone derivatives undergo various chemical reactions, including cyclization, annulation, and substitution, demonstrating their reactivity and potential for structural diversification. For example, a [Cp*Rh(III)]-catalyzed annulation method has been developed to afford 2-aryl quinazolin-4(3H)-one derivatives in moderate to excellent yields, showcasing the compound's versatility in chemical transformations (Xiong et al., 2018).
Physical Properties Analysis
The physical properties of quinazolinone derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in various fields. Research on these compounds indicates significant solubility in common organic solvents and stability under standard conditions, facilitating their use in synthetic and medicinal chemistry (Yong, 2005).
Chemical Properties Analysis
Quinazolinone derivatives exhibit a wide range of chemical properties, including antioxidant, anti-inflammatory, and analgesic activities. These properties are attributed to the quinazolinone core's ability to interact with biological targets, demonstrating the compound's potential for therapeutic applications. For instance, 2-substituted quinazolin-4(3H)-ones have shown potent antioxidant activities, highlighting the influence of substituents on the compound's efficacy (Mravljak et al., 2021).
properties
IUPAC Name |
2-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-3-16(17(23)20-12-8-10-13(26-2)11-9-12)22-18(24)14-6-4-5-7-15(14)21-19(22)25/h4-11,16H,3H2,1-2H3,(H,20,23)(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIPOCSQBGFTLHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=C(C=C1)OC)N2C(=O)C3=CC=CC=C3NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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